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Compound of Interest

Compound Name: Bz-RS-iSer(3-Ph)-OMe

Cat. No.: B556248

In-Depth Technical Guide: Bz-RS-iSer(3-Ph)-OMe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Bz-RS-iSer(3-Ph)-OMe, a derivative of the well-known anti-cancer
agent Taxol. The information is intended for researchers, scientists, and professionals involved
in drug development and discovery.

Chemical Structure and Properties

Bz-RS-iSer(3-Ph)-OMe, with the full chemical name Methyl (2R,3S)-3-(benzoylamino)-2-
hydroxy-3-phenylpropanoate, is a synthetic compound with significant biological activities. Its
fundamental properties are summarized in the table below.
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Property Value
Molecular Formula C17H17NO4
Molecular Weight 299.32 g/mol [1]
Methyl (2R,3S)-3-(benzoylamino)-2-hydroxy-3-
Synonyms
phenylpropanoate[2]
Appearance Solid
Purity >98%(3]
Store at -20°C for long-term stability (up to 4
Storage years)[3]. Stock solutions can be stored at -80°C

for 2 years or -20°C for 1 year.[1]

Biological Activity and Mechanism of Action

Bz-RS-iSer(3-Ph)-OMe has demonstrated a range of biological effects, positioning it as a
compound of interest for further investigation in virology, oncology, and immunology.[1][2]

Antiviral Activity

The compound is a known inhibitor of the Herpes Simplex Virus (HSV) replication cycle.[1][2]
This activity occurs at concentrations that exhibit low cytotoxicity, suggesting a favorable
therapeutic window for antiviral applications.

Antiproliferative and Cytotoxic Effects

As a derivative of Taxol, Bz-RS-iSer(3-Ph)-OMe exhibits antiproliferative properties by blocking
the mitotic division of cells.[1][2] This mechanism of action is central to its potential as an anti-
cancer agent. It has also been shown to influence the size of tumors induced by the Moloney
murine sarcoma virus (M-MSV).[1][2]

Immunomodulatory Effects

Bz-RS-iSer(3-Ph)-OMe has been observed to affect the immune response by inhibiting the
proliferation of T lymphocytes induced by phytohemagglutinin (PHA).[1][2] This suggests a
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potential role for the compound in modulating immune responses, which could be relevant in
the context of autoimmune diseases or cancer immunotherapy.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research
findings. The following sections outline the methodologies for key experiments based on
available information.

Preparation of Stock Solutions

For in vitro and in vivo studies, proper preparation of Bz-RS-iSer(3-Ph)-OMe solutions is
critical.

Protocol for a 21.7 mg/mL DMSO Stock Solution:

Weigh the desired amount of Bz-RS-iSer(3-Ph)-OMe powder.

Dissolve the powder in dimethyl sulfoxide (DMSO) to a final concentration of 21.7 mg/mL.

Mix thoroughly until a clear solution is obtained.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 2 years or at -20°C for up to 1 year.[1]
Protocol for Working Solutions for In Vivo Studies (Example):[1]

e Method 1 (with PEG300 and Tween-80):

o Take 100 pL of the 21.7 mg/mL DMSO stock solution.

o Add 400 pL of PEG300 and mix until uniform.

o Add 50 pL of Tween-80 and mix again.

o Add 450 pL of saline to reach a final volume of 1 mL. This results in a clear solution of >
2.17 mg/mL.[1]
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e Method 2 (with Corn Oil):
o Take 100 pL of the 21.7 mg/mL DMSO stock solution.

o Add 900 pL of corn oil and mix thoroughly. This also yields a clear solution of > 2.17
mg/mL.[1]

Visualized Workflows and Pathways

To facilitate a clearer understanding of the experimental processes and the compound's
mechanism of action, the following diagrams are provided.
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Figure 1: General experimental workflow for preparing and testing Bz-RS-iSer(3-Ph)-OMe.
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Figure 2: Simplified diagram of the biological activities of Bz-RS-iSer(3-Ph)-OMe.

Conclusion

Bz-RS-iSer(3-Ph)-OMe is a promising synthetic compound with a multifaceted biological
profile. Its demonstrated antiviral, antiproliferative, and immunomodulatory activities warrant
further investigation to elucidate its full therapeutic potential. The information and protocols
provided in this guide serve as a foundational resource for researchers and drug development
professionals interested in exploring the applications of this Taxol derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and properties of Bz-RS-iSer(3-Ph)-
OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556248#chemical-structure-and-properties-of-bz-rs-
iser-3-ph-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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